Cas no 1185297-80-6 (2-Methoxy-5-nitrophenyl4-piperidinylmethylether Hydrochloride)

• Product Name: 2-Methoxy-5-nitrophenyl4-piperidinylmethylether Hydrochloride
• CAS No: 1185297-80-6
• MF: C₁₃H₁₉ClN₂O₄
• MW: 302.753962755203
• CID: 1068648
• Update Time: 2025-05-21

2-Methoxy-5-nitrophenyl4-piperidinylmethylether Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitrophenyl 4-piperidinylmethyl ether hydrochloride
• 2-Methoxy-5-nitrophenyl4-piperidinylmethylether Hydrochloride

• Inchi： 1S/C13H18N2O4.ClH/c1-18-12-3-2-11(15(16)17)8-13(12)19-9-10-4-6-14-7-5-10;/h2-3,8,10,14H,4-7,9H2,1H3;1H
• InChI Key： BUPDQVLNSHBGJZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C=CC=1OC)[N+](=O)[O-])CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Methoxy-5-nitrophenyl4-piperidinylmethylether Hydrochloride

Professional Introduction to 2-Methoxy-5-nitrophenyl-4-piperidinylmethyl Ether Hydrochloride (CAS No. 1185297-80-6)

2-Methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride, identified by the CAS number 1185297-80-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in medicinal chemistry. The presence of both nitro and methoxy functional groups, combined with a piperidine moiety, endows this molecule with unique reactivity and potential biological activity.

The nitro group at the 5-position of the phenyl ring is a key feature that influences the electronic properties of the molecule. Nitro groups are well-known for their ability to participate in various chemical reactions, including reduction to amino groups or diazotization, which can be pivotal in synthesizing more complex derivatives. This reactivity makes 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds that are often associated with biological activity.

The methoxy group at the 2-position introduces another layer of functionality, influencing both the electronic and steric environment of the molecule. Methoxy groups are typically electron-donating, which can affect the acidity or basicity of adjacent functional groups. In this context, the methoxy group may play a role in modulating the interactions between 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride and biological targets, such as enzymes or receptors.

The piperidine ring at the 4-position is another critical structural element. Piperidine derivatives are widely recognized for their pharmacological significance, with many drugs containing this moiety exhibiting desirable pharmacokinetic properties. The piperidine nitrogen can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This feature makes 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those most likely to interact with specific biological targets. In one such study, researchers utilized molecular docking simulations to evaluate the binding affinity of this compound to various enzyme targets. The results suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways.

In vitro studies have also provided insights into the pharmacological profile of 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride. Initial experiments demonstrated that this compound could modulate the activity of enzymes involved in signal transduction pathways. For instance, researchers observed that it could inhibit the activity of an enzyme known to play a role in cell proliferation, suggesting potential applications in oncology research. Additionally, preliminary toxicology studies indicated that the compound was well-tolerated at moderate doses, although further investigation is warranted to fully assess its safety profile.

The synthesis of 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including nitration, methylation, and piperidination reactions. Recent innovations in synthetic methodology have aimed at improving efficiency and yield while minimizing side reactions. One such approach involves catalytic methods that allow for selective functionalization at specific positions on the aromatic ring.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By incorporating a salt form, researchers can optimize delivery systems for maximum effectiveness.

Future research directions for 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride include exploring its potential as a lead compound for drug discovery programs. By modifying its structure through medicinal chemistry techniques such as scaffold hopping or analog synthesis, scientists may uncover derivatives with enhanced biological activity and improved pharmacokinetic properties. Additionally, investigating its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions translate into therapeutic effects.

The integration of experimental data with computational modeling represents a powerful approach to accelerate drug discovery efforts involving compounds like 2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride. By combining high-throughput screening assays with machine learning algorithms, researchers can rapidly identify promising candidates for further development. This interdisciplinary approach leverages the strengths of both experimental and computational methods to streamline the drug discovery process.

In conclusion,2-methoxy-5-nitrophenyl-4-piperidinylmethyl ether hydrochloride (CAS No. 1185297-80-6) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.